Cas no 124392-75-2 (2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-9-methyl-3-(4-methylphenyl)-2-phenyl-)

• Product Name: 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-9-methyl-3-(4-methylphenyl)-2-phenyl-
• CAS No: 124392-75-2
• MF: C₂₅H₂₂N₂O
• MW: 366.454986095428
• CID: 221474
• PubChem ID: 3079085
• Update Time: 2025-04-19

2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-9-methyl-3-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-9-methyl-3-(4-methylphenyl)-2-phenyl-
• 9-methyl-3-(4-methylphenyl)-2-phenyl-4,5-dihydro-[1]benzoxepino[5,4-c]pyrazole
• 4,5-Dihydro-9-methyl-3-(4-methylphenyl)-2-phenyl-2H-(1)benzoxepino(5,4-c)pyrazole
• 9-methyl-3-(4-methylphenyl)-2-phenyl-4,5-dihydro-2H-[1]benzoxepino[5,4-c]pyrazole
• BRN 4568772
• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-9-methyl-3-(4-methylphen yl)-2-phenyl-
• 124392-75-2
• DTXSID70154307

• Inchi： 1S/C25H22N2O/c1-17-8-11-19(12-9-17)25-21-14-15-28-23-13-10-18(2)16-22(23)24(21)26-27(25)20-6-4-3-5-7-20/h3-13,16H,14-15H2,1-2H3
• InChI Key： WFRNUOVWNCRHCA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2C2C(CC1)=C(C1C=CC(C)=CC=1)N(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 366.17336
• Monoisotopic Mass: 366.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05